B1576832 Plasticin ANCKF

Plasticin ANCKF

Cat. No.: B1576832
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Plasticin ANCKF is a synthetic antimicrobial peptide (AMP) belonging to the Plasticin series, which includes variants such as PD36K, PD36KF, A1, and B1 . These peptides are engineered for enhanced stability and targeted antimicrobial activity, particularly against Gram-positive bacteria. Unlike naturally occurring AMPs, this compound is designed with a customizable structure, allowing for optimization of physicochemical properties such as charge, hydrophobicity, and protease resistance. Its synthetic origin enables precise modifications to improve therapeutic efficacy and reduce off-target effects, making it a promising candidate for biomedical applications like wound healing and antibiotic-resistant pathogen mitigation. However, detailed structural data (e.g., amino acid sequences) and synthesis protocols remain proprietary or unpublished in open literature .

Properties

bioactivity

Antimicrobial

sequence

GLVTGLLKTAGKLLGDLFGSLTG

Origin of Product

United States

Comparison with Similar Compounds

Key Differences :

  • Source & Production : this compound is lab-synthesized, ensuring batch consistency, whereas natural AMPs (e.g., Pilosulin 1) require extraction from biological sources, leading to variability .
  • Mechanism: Natural AMPs like Plantaricin ASM1 disrupt bacterial membranes via electrostatic interactions, while this compound may incorporate non-natural amino acids to evade resistance mechanisms .
  • Stability : Synthetic peptides generally exhibit higher enzymatic stability than natural counterparts, which are prone to degradation in vivo .

Discussion of Key Findings

This compound’s synthetic design offers distinct advantages over natural AMPs, including scalability and tunable activity. However, natural AMPs like Plectasin demonstrate proven clinical efficacy, with advanced trials for infections caused by Staphylococcus aureus . A critical challenge for this compound is the lack of publicly available in vivo toxicity and pharmacokinetic data, which are abundant for natural AMPs. Additionally, production costs for synthetic peptides remain high compared to bacteriocins like Plantaricin ASM1, which can be fermented at scale .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.